Cas no 192327-00-7 (3-cyano-2,2-dimethylpropanoic acid)

• Product Name: 3-cyano-2,2-dimethylpropanoic acid
• CAS No: 192327-00-7
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD19229942
• CID: 5172602
• PubChem ID: 22715210
• Update Time: 2025-05-27

3-cyano-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-cyano-2,2-dimethyl-
• 3-cyano-2,2-dimethylpropanoic acid

• MDL： MFCD19229942
• Inchi： 1S/C6H9NO2/c1-6(2,3-4-7)5(8)9/h3H2,1-2H3,(H,8,9)
• InChI Key： LKAPYWBIDUNHLL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(C)CC#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 3-cyano-2,2-dimethylpropanoic acid

3-Cyano-2,2-Dimethylpropanoic Acid (CAS No. 192327-00-7): An Overview of Its Properties, Applications, and Recent Research

3-Cyano-2,2-dimethylpropanoic acid (CAS No. 192327-00-7) is a versatile organic compound with a unique structure that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its cyano group and dimethylpropanoic acid moiety, which contribute to its distinct chemical properties and reactivity. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and recent research developments involving this compound.

Chemical Structure and Physical Properties

The molecular formula of 3-cyano-2,2-dimethylpropanoic acid is C₆H₉NO₂, and its molecular weight is approximately 131.14 g/mol. The compound features a central carbon atom bonded to two methyl groups and a carboxylic acid group, with a cyano group attached to the adjacent carbon atom. This unique arrangement imparts several interesting properties to the molecule.

In terms of physical properties, 3-cyano-2,2-dimethylpropanoic acid is a white crystalline solid at room temperature. It has a melting point of around 155-157°C and is soluble in polar solvents such as water and ethanol. The compound exhibits moderate stability under standard laboratory conditions but can undergo various chemical reactions when exposed to specific reagents or conditions.

Synthesis Methods

The synthesis of 3-cyano-2,2-dimethylpropanoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2,2-dimethylpropionyl chloride with sodium cyanide in an appropriate solvent. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product.

An alternative approach involves the cyanomethylation of 2,2-dimethylpropionic acid using cyanomethylating agents such as chloroacetonitrile in the presence of a base. This method offers good yields and can be scaled up for industrial production.

Applications in Chemical Biology and Medicinal Chemistry

3-Cyano-2,2-dimethylpropanoic acid has found applications in various fields of chemical biology and medicinal chemistry due to its unique structural features. One notable application is in the synthesis of bioactive molecules and pharmaceutical intermediates. The presence of the cyano group provides a versatile handle for further functionalization, allowing for the introduction of additional pharmacophores or functional groups.

In recent years, researchers have explored the potential of 3-cyano-2,2-dimethylpropanoic acid-derived compounds as inhibitors of specific enzymes involved in disease pathways. For example, studies have shown that certain derivatives exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. These findings highlight the potential of this compound as a lead structure for drug discovery efforts.

Recent Research Developments

The scientific community continues to investigate new applications and properties of 3-cyano-2,2-dimethylpropanoic acid. Recent research has focused on its use as a building block in the synthesis of complex organic molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry reported the development of novel antiviral agents derived from this compound. The researchers demonstrated that these derivatives exhibited significant antiviral activity against several strains of influenza virus.

In another study, scientists explored the use of 3-cyano-2,2-dimethylpropanoic acid-based compounds as probes for studying protein-protein interactions. The unique structural features of these compounds allowed for selective binding to specific protein domains, providing valuable insights into molecular recognition processes.

Safety Considerations and Handling Guidelines

3-cyano-2,2-dimethylpropanoic acid, it is recommended to use personal protective equipment (PPE) such as gloves and safety goggles. Additionally, proper ventilation should be maintained to minimize exposure to vapors or dust particles.

In case of accidental contact with skin or eyes, immediate washing with water is advised. If ingested or inhaled, medical attention should be sought promptly. It is also important to store this compound in a cool, dry place away from incompatible materials such as strong acids or oxidizers.

Conclusion

3-Cyano-2,2-dimethylpropanoic acid (CAS No. 192327-00-7) is a valuable compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features make it an attractive building block for synthesizing bioactive molecules and pharmaceutical intermediates. Recent research has further expanded our understanding of its potential uses and properties, highlighting its significance in various scientific disciplines.